![molecular formula C4H6O3 B1581602 Methyl oxirane-2-carboxylate CAS No. 4538-50-5](/img/structure/B1581602.png)
Methyl oxirane-2-carboxylate
Overview
Description
“Methyl oxirane-2-carboxylate” is a chemical compound with the CAS Number: 4538-50-5 and Molecular Weight: 102.09 . Its IUPAC name is methyl 2-oxiranecarboxylate .
Synthesis Analysis
The synthesis of “this compound” involves a series of parallel consecutive stages: (1) quaternization of tertiary amine by activated oxirane; (2) carboxylate anion participation in ring-opening of both nonactivated and activated oxirane .Molecular Structure Analysis
The molecular structure of “this compound” is represented by the linear formula: C4 H6 O3 . The InChI Code is 1S/C4H6O3/c1-6-4 (5)3-2-7-3/h3H,2H2,1H3 .Chemical Reactions Analysis
“this compound” undergoes a ring-opening reaction by carboxylic acid initiated by a tertiary amine . This reaction is commonly used in the synthesis of oxirane resins, composite materials, and plasticizers .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 102.09 . The density is predicted to be 1.246±0.06 g/cm3 .Scientific Research Applications
Hypoglycemic Activity
Methyl oxirane-2-carboxylate derivatives have shown significant hypoglycemic activity. Eistetter and Wolf (1982) synthesized 2-(phenylalkyl)oxirane-2-carboxylic acids and found these compounds to exhibit remarkable blood glucose lowering activities in fasted rats. Ethyl 2-[5-(4-chlorophenyl)pentyl]oxirane-2-carboxylate displayed particularly favorable activity (Eistetter & Wolf, 1982).
Synthesis and Pharmaceutical Application
Scott and Golding (2004) developed a synthesis method for 2-substituted oxirane-2-carboxylic esters, which are of interest as inhibitors of carnitine palmitoyltransferase-1, a target for treating non-insulin-dependent diabetes mellitus. The synthesis of (R)-Etomoxir, a well-known compound in this class, demonstrates the utility of this method (Scott & Golding, 2004).
Chiral Resolution Reagent
Rodríguez-Escrich et al. (2005) introduced (S)-2-[(R)-Fluoro(phenyl)methyl]oxirane as a new chiral resolution reagent. This compound reacts with various α-chiral primary and secondary amines, making it a versatile tool for analyzing scalemic mixtures of amines (Rodríguez-Escrich et al., 2005).
Genetic Impact Studies
Schweikl, Schmalz, and Weinmann (2004) investigated oxiranes, including derivatives of this compound, for their ability to induce genetic mutations and chromosomal aberrations in mammalian cells. These studies are crucial for understanding the potential genetic risks associated with these compounds (Schweikl, Schmalz, & Weinmann, 2004).
Chemical Transformations
Gridnev et al. (2019) explored a previously unknown transformation of carbonyl compounds leading to the formation of substituted oxiranes. This discovery has implications for understanding and designing new chemical reactions involving oxirane compounds (Gridnev et al., 2019).
Mechanism of Action
Target of Action
Methyl oxirane-2-carboxylate primarily targets carboxylic acids in biochemical reactions . Carboxylic acids play a crucial role in various biological processes, including energy production and the synthesis of important biomolecules.
Mode of Action
The compound interacts with its targets through a process known as ring-opening reaction, which is initiated by a tertiary amine . This interaction leads to the formation of β-hydroxypropyl ester . The reaction involves a series of parallel consecutive stages:
- Quaternization of tertiary amine by activated oxirane
- Carboxylate anion participation in ring-opening of both nonactivated and activated oxirane
Biochemical Pathways
The ring-opening reaction of oxirane by carboxylic acid affects the synthesis of oxirane resins, composite materials, and plasticizers . It also allows the production of functionalized molecules bearing multiple reaction centers at contiguous or distal carbon atoms . These transformations are key steps in the synthesis of pharmaceutical and natural products .
Pharmacokinetics
While specific ADME (Absorption, Distribution, Metabolism, and Excretion) properties for this compound are not readily available, the compound’s molecular weight (102.09) and predicted density (1.246±0.06 g/cm3) suggest that it may have favorable bioavailability .
Result of Action
The result of this compound’s action is the formation of β-hydroxypropyl ester . This compound has multiple reaction centers, making it a versatile intermediate in the synthesis of various pharmaceutical and natural products .
Action Environment
The action of this compound is influenced by environmental factors such as temperature. The kinetic parameters of β-hydroxypropyl ester formation were established at the temperature range 323–353 K . Furthermore, the compound’s predicted boiling point is 97.4±15.0 °C , suggesting that it is stable under normal environmental conditions.
Safety and Hazards
Biochemical Analysis
Biochemical Properties
They can act as either a nucleophile or an electrophile source
Molecular Mechanism
It has been suggested that amine-catalyzed ring-opening reaction of oxirane by carboxylic acid is a series of parallel consecutive stages
Dosage Effects in Animal Models
It has been reported that certain oxirane compounds are hypoglycaemic in fasted animals
Metabolic Pathways
Oxiranes are known to participate in various metabolic pathways
properties
IUPAC Name |
methyl oxirane-2-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6O3/c1-6-4(5)3-2-7-3/h3H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKNYRRVISWJDSR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CO1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50963378 | |
Record name | Methyl oxirane-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50963378 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
102.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4538-50-5 | |
Record name | Methyl 2-oxiranecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4538-50-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Oxiranecarboxylic acid, methyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004538505 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Methyl oxirane-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50963378 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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